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Compound of Interest

Compound Name: 5-lodoindoline

Cat. No.: B038618

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical properties of 5-lodoindole,
with a particular focus on its melting point. It also elucidates its mechanism of action in
inhibiting biofilm formation in the bacterium Acinetobacter baumannii. This document is
intended to serve as a comprehensive resource for researchers and professionals engaged in
drug discovery and development.

Physical Properties of 5-lodoindole

The physical characteristics of 5-lodoindole are crucial for its handling, formulation, and
application in various experimental settings. A summary of its key physical properties is
presented in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b038618?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Melting Point 101-104 °C [1112][3]
94.0-102.0 °C [4]
Molecular Formula CsHelIN [2][41[5]
Molecular Weight 243.04 g/mol [21[31[5]
White to pink or pale cream to
Appearance cream to pale brown crystals [4]
or powder
Assay 296.0% (GC) [4]
97% [1][2][3]
TVOLYTUWUQMGMP-
InChl Key [1][2][5]
UHFFFAOYSA-N
SMILES Iclccc2[nH]ccc2cl [1112]
CAS Number 16066-91-4 [L112113]1[41[5]

Experimental Protocol: Determination of Melting

Point

The melting point of an organic compound is a critical indicator of its purity. The following is a

standard protocol for the determination of the melting point of 5-lodoindole using the capillary

tube method.

Materials and Equipment:

5-lodoindole sample

Mortar and pestle

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube setup
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e Spatula

e Thermometer (calibrated)

» Heat-transfer fluid (e.g., silicone oil) for Thiele tube method
Procedure:

e Sample Preparation:

o Ensure the 5-lodoindole sample is completely dry and in a fine powdered form. If
necessary, gently grind the crystalline sample using a clean, dry mortar and pestle.[6]

o Capillary Tube Packing:

o Press the open end of a capillary tube into the powdered 5-lodoindole sample, collecting a
small amount of the compound.

o Tap the sealed end of the capillary tube gently on a hard surface to pack the powder
down. The packed sample should be approximately 2-3 mm in height.

o Apparatus Setup (Melting Point Apparatus):
o Insert the packed capillary tube into the sample holder of the melting point apparatus.

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the heating block.

e Apparatus Setup (Thiele Tube):

o Attach the packed capillary tube to the thermometer using a rubber band or a small piece
of tubing. The sample should be level with the thermometer bulb.

o Immerse the thermometer and attached capillary tube into the Thiele tube containing the
heat-transfer fluid, ensuring the open end of the capillary is above the fluid level.

¢ Melting Point Determination:
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[e]

Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting
range. This helps in saving time for the accurate determination.

o Accurate Determination: Heat the apparatus at a slow, controlled rate, approximately 1-2
°C per minute, as the temperature approaches the expected melting point. .

o Record the temperature at which the first drop of liquid appears (the beginning of melting).

o Continue heating slowly and record the temperature at which the last solid crystal melts
completely (the end of melting). The recorded range is the melting point of the sample.

e Post-measurement:
o Allow the apparatus to cool down before performing subsequent measurements.

o Use a fresh capillary tube for each measurement to ensure accuracy.

Mechanism of Action: Inhibition of Acinetobacter
baumannii Biofilm Formation

5-lodoindole has been identified as an effective agent against the multidrug-resistant bacterium
Acinetobacter baumannii. Its primary mechanism of action involves the inhibition of biofilm
formation and the killing of bacterial cells. This process is initiated by the induction of reactive
oxygen species (ROS), which leads to subsequent cellular damage.
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Caption: Mechanism of 5-lodoindole against A. baumannii.

The workflow illustrates that 5-lodoindole acts on Acinetobacter baumannii, leading to the
production of ROS.[1][2] This oxidative stress causes a loss of plasma membrane integrity and
subsequent cell shrinkage, ultimately resulting in bacterial cell death.[1][2] The induction of
ROS is also a key factor in the inhibition of biofilm formation by the bacterium.[1][2] This
multifaceted attack makes 5-lodoindole a compound of interest in the development of new
antibacterial therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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